N-(4-acetamidophenyl)-2-(5-methoxy-2-(((5-methyl-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[5-methoxy-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C20H21N5O4S2/c1-12(26)21-14-4-6-15(7-5-14)22-19(28)10-25-9-18(29-3)17(27)8-16(25)11-30-20-24-23-13(2)31-20/h4-9H,10-11H2,1-3H3,(H,21,26)(H,22,28)
• InChI Key: IGFLXFUYSIWNER-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC2=CC(=O)C(=CN2CC(=O)NC3=CC=C(C=C3)NC(=O)C)OC
• Molecular Formula: C20H21N5O4S2
• Molecular Weight: 459.5 g/mol
• CAS No.: 920407-59-6

Description

N-(4-acetamidophenyl)-2-(5-methoxy-2-(((5-methyl-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H21N5O4S2 and its molecular weight is 459.54. The purity is usually 95%.
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Scientific Research Applications

Potential Applications in Material Science

• Ligand and Complex Formation : A study by Crane et al. (2004) discusses the synthesis of a Schiff base, non-symmetrical, compartmental ligand derived from acetazolamide, highlighting its complexation with cobalt(II) chloride. This suggests potential applications in material science, particularly in the development of new materials with specific magnetic, electronic, or catalytic properties (Crane, Emeleus, Harrison, & Nilsson, 2004).

Anticancer and Antimicrobial Research

• Synthesis and Anticancer Properties : Vinayak et al. (2014) conducted research on the synthesis and characterization of novel compounds with potential anticancer properties. This work could imply a role for similar compounds in the development of new anticancer drugs or as a tool in cancer research, specifically targeting certain cell lines (Vinayak, Sudha, Lalita, & Kumar, 2014).

Environmental and Agricultural Applications

• Herbicide Analysis and Degradation : Zimmerman, Schneider, and Thurman (2002) explored the analysis and detection of herbicides and their degradation products in natural water. This research indicates potential environmental monitoring and agricultural application, focusing on the behavior and breakdown of chemical compounds related to the structure of interest in aquatic environments (Zimmerman, Schneider, & Thurman, 2002).

Enzymatic Activity and Molecular Docking

• Inhibitory Activities and Molecular Docking : Virk et al. (2018) discussed the synthesis of compounds for the evaluation of their inhibition potential against various enzymes. This suggests the potential use of related compounds in biochemical research to study enzyme mechanisms or develop enzyme inhibitors for therapeutic or industrial applications (Virk, Rehman, Abbasi, Siddiqui, Rashid, Iqbal, Saleem, Ashraf, Shahid, & Shah, 2018).